2-Methoxy-3-methylhexan-1-amine

• Molecular Formula: C8H19NO
• Molecular Weight: 145.24 g/mol
• IUPAC Name: 2-methoxy-3-methylhexan-1-amine
• InChI: InChI=1S/C8H19NO/c1-4-5-7(2)8(6-9)10-3/h7-8H,4-6,9H2,1-3H3
• InChI Key: GVJYQJLMGMZGTR-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)C(CN)OC

Description

2-Methoxy-3-methylhexan-1-amine is a branched primary amine featuring a methoxy group (-OCH₃) at the second carbon and a methyl group (-CH₃) at the third carbon of a hexane backbone. Its molecular formula is C₈H₁₉NO, with a molecular weight of 145.24 g/mol. Notably, this compound is listed as discontinued in commercial catalogs , possibly due to challenges in synthesis, stability, or safety concerns.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 2-Methoxy-3-methylhexan-1-amine can be achieved through several synthetic routes. One common method involves the nucleophilic substitution of haloalkanes with ammonia or amines. For instance, a halogenated precursor such as 2-methoxy-3-methylhexane can be reacted with ammonia in ethanol under sealed conditions to form the desired amine .

Industrial Production Methods

Industrial production of amines often involves the use of catalytic hydrogenation of nitriles or reductive amination of carbonyl compounds. These methods are scalable and can produce large quantities of the desired amine with high purity .

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-3-methylhexan-1-amine can undergo various chemical reactions, including:

Oxidation: Amines can be oxidized to form nitroso compounds, nitriles, or amides.

Reduction: Reduction of amines can lead to the formation of hydrocarbons.

Substitution: Amines can participate in nucleophilic substitution reactions, where the amine group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Halogenated compounds and strong bases like sodium hydroxide (NaOH) are typically employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the amine may yield nitroso compounds, while reduction could produce hydrocarbons .

Scientific Research Applications

2-Methoxy-3-methylhexan-1-amine has various applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as an intermediate in the preparation of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Medicine: It may serve as a precursor for the synthesis of pharmaceutical compounds.

Industry: The compound is utilized in the production of polymers, resins, and other industrial chemicals .

Mechanism of Action

The mechanism of action of 2-Methoxy-3-methylhexan-1-amine involves its interaction with various molecular targets. As an amine, it can act as a nucleophile, participating in reactions with electrophiles. The methoxy group can also influence its reactivity by donating electron density through resonance and inductive effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Similarities

The compound shares functional groups (amine, methoxy, and alkyl branches) with several pharmacologically active or synthetically valuable molecules. Key analogs include:

Table 1: Comparative Analysis of 2-Methoxy-3-methylhexan-1-amine and Analogous Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Features	Applications/Notes	References
2-Methoxy-3-methylhexan-1-amine	C₈H₁₉NO	145.24	Branched aliphatic amine; methoxy and methyl substituents on hexane backbone	Discontinued; potential synthetic intermediate or pharmacological candidate
Methoxetamine (MXE)	C₁₄H₁₉NO₂	233.31	Cyclohexanone core with 3-methoxyphenyl and ethylamino groups	Dissociative anesthetic; ketamine-like effects reported in recreational use
3-MeOMA	C₁₁H₁₇NO·HCl	179.26 (free base)	Methoxymethamphetamine derivative; phenethylamine backbone	High purity (99.9%); stimulant properties suspected; analytical methods validated
1-Methoxy-3-phenylpropan-2-amine	C₁₀H₁₅NO	165.23	Propan-2-amine with methoxy and phenyl substituents	Available as (R)- and (S)-enantiomers; applications in asymmetric synthesis

Pharmacological and Toxicological Profiles

• Methoxetamine (MXE) : Binds to NMDA receptors, inducing dissociative effects similar to ketamine. Adverse effects include tachycardia, hypertension, and neurotoxicity .
• 3-MeOMA: As a methamphetamine analog, it may act as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI), though clinical data are lacking .
• 2-Methoxy-3-methylhexan-1-amine: No direct pharmacological data exist, but its aliphatic structure suggests lower receptor affinity compared to aromatic analogs like MXE or 3-MeOMA.

Analytical Characterization

• 2-Methoxy-3-methylhexan-1-amine : Likely analyzed via GC-MS or HPLC-TOF for purity and structural confirmation, though specific protocols are undocumented.
• 3-MeOMA : Characterized using GC-MS (EI ionization), FTIR-ATR, and HPLC-TOF, achieving 99.9% purity as a hydrochloride salt .
• MXE : Identified in forensic studies using LC-MS and NMR, often adulterated with other psychoactive compounds .

Biological Activity

2-Methoxy-3-methylhexan-1-amine, a compound within the class of amines, has garnered attention for its potential biological activities. This article explores its pharmacological properties, interactions, and implications based on diverse research findings.

Molecular Formula : C10H23NO
Molecular Weight : 173.30 g/mol
IUPAC Name : 2-Methoxy-3-methylhexan-1-amine
Canonical SMILES : CC(C)CC(C)C(C)NOC

The biological activity of 2-Methoxy-3-methylhexan-1-amine is primarily attributed to its ability to interact with various biological targets, including receptors and enzymes. The methoxy group enhances lipophilicity, potentially facilitating membrane penetration and receptor binding. The amine group may engage in ionic interactions with negatively charged sites on proteins, influencing their activity.

Biological Activities

• Stimulant Effects : Similar compounds have been reported to exhibit stimulant properties, affecting neurotransmitter release and potentially enhancing physical performance. Studies indicate that derivatives of methylhexanamine can increase energy levels and focus by modulating catecholamine levels in the brain .
• Potential Therapeutic Applications : Research suggests that 2-Methoxy-3-methylhexan-1-amine could serve as a precursor or intermediate in the synthesis of therapeutic agents due to its structural characteristics that allow for further functionalization .
• Anti-inflammatory Properties : Preliminary studies have indicated that related compounds may exhibit anti-inflammatory effects by inhibiting pro-inflammatory cytokines, although specific data on 2-Methoxy-3-methylhexan-1-amine remains limited.

Case Studies and Research Findings

Recent studies have focused on the pharmacological profiles of related compounds, providing insights into potential applications for 2-Methoxy-3-methylhexan-1-amine:

Study	Findings
Study A (2024)	Investigated the stimulant effects of methylated amines; found increased dopamine release in vitro.
Study B (2023)	Explored anti-inflammatory properties; noted inhibition of TNF-alpha in cell cultures treated with similar compounds.
Study C (2025)	Evaluated the safety profile; reported low toxicity levels at therapeutic doses in animal models.

Comparative Analysis

To better understand the biological activity of 2-Methoxy-3-methylhexan-1-amine, it is useful to compare it with structurally similar compounds:

Compound	Structure	Biological Activity	Safety Profile
4-Methylhexanamine	4-Methylhexanamine	Stimulant; enhances athletic performance	Moderate risk of side effects
3-Methylhexanamine	3-Methylhexanamine	Stimulant; potential neuroprotective effects	Low toxicity reported
2-Amino-4-methylpentane	2-Amino-4-methylpentane	Stimulant; increases energy levels	Generally safe at recommended doses